Cas no 139400-41-2 (Benzoic acid, 2-(aminosulfonyl)-, compd. with N,N-diethylethanamine(1:1))

• Product Name: Benzoic acid, 2-(aminosulfonyl)-, compd. with N,N-diethylethanamine(1:1)
• CAS No: 139400-41-2
• MF: C₁₃H₂₂N₂O₄S
• MW: 302.389782428741
• CID: 1269345
• PubChem ID: 71342857
• Update Time: 2025-04-20

Benzoic acid, 2-(aminosulfonyl)-, compd. with N,N-diethylethanamine(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminosulfonyl)-, compd. with N,N-diethylethanamine(1:1)
• N,N-diethylethanamine,2-sulfamoylbenzoic acid
• 2-Sulfamoylbenzoic acid--N,N-diethylethanamine (1/1)
• 139400-41-2
• DTXSID70769556

• Inchi： 1S/C7H7NO4S.C6H15N/c8-13(11,12)6-4-2-1-3-5(6)7(9)10;1-4-7(5-2)6-3/h1-4H,(H,9,10)(H2,8,11,12);4-6H2,1-3H3
• InChI Key： MUBFZYVGLINOFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(N)(=O)=O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 302.13016
• Monoisotopic Mass: 302.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.7